molecular formula C10H13ClO2 B8694906 Benzyloxyethoxymethylchloride CAS No. 31383-67-2

Benzyloxyethoxymethylchloride

Cat. No. B8694906
CAS RN: 31383-67-2
M. Wt: 200.66 g/mol
InChI Key: BWZQUIMZHXCZRD-UHFFFAOYSA-N
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Description

Benzyloxyethoxymethylchloride is a useful research compound. Its molecular formula is C10H13ClO2 and its molecular weight is 200.66 g/mol. The purity is usually 95%.
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properties

CAS RN

31383-67-2

Product Name

Benzyloxyethoxymethylchloride

Molecular Formula

C10H13ClO2

Molecular Weight

200.66 g/mol

IUPAC Name

2-(chloromethoxy)ethoxymethylbenzene

InChI

InChI=1S/C10H13ClO2/c11-9-13-7-6-12-8-10-4-2-1-3-5-10/h1-5H,6-9H2

InChI Key

BWZQUIMZHXCZRD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCCOCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure of Example 3, benzyloxyethanol is reacted with paraformaldehyde and hydrogen chloride gas furnishing (2-benzyloxyethoxy)methyl chloride.
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